N-(3-chloro-4-methoxyphenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[3-(2-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H15ClFN3O3S2/c1-29-17-7-6-12(10-13(17)22)24-18(27)11-31-21-25-15-8-9-30-19(15)20(28)26(21)16-5-3-2-4-14(16)23/h2-10H,11H2,1H3,(H,24,27)
• InChI Key: QPHFPLZIGHLBKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4F)SC=C3)Cl
• Molecular Formula: C21H15ClFN3O3S2
• Molecular Weight: 475.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C21H15ClFN3O3S2 and its molecular weight is 475.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

A study focused on the synthesis and evaluation of antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, including compounds related to N-(3-chloro-4-methoxyphenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide. The synthesized compounds demonstrated potent anticancer activity, comparable to doxorubicin, against various human cancer cell lines (Hafez & El-Gazzar, 2017).

Molecular Structure and Drug Likeness

Another study provided quantum chemical insight into the molecular structure, drug likeness, and molecular docking of a novel anti COVID-19 molecule closely related to the compound . The study included vibrational spectroscopy analysis and explored the antiviral potency against SARS-CoV-2 protein, demonstrating significant binding energy (Mary et al., 2020).

Crystal Structure Analysis

Research on the crystal structures of derivatives closely related to N-(3-chloro-4-methoxyphenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide highlighted their folded conformations and the inclination angles between pyrimidine and benzene rings. These structural insights are crucial for understanding the molecular interactions and stability of these compounds (Subasri et al., 2017).

Antimicrobial Activity

A synthesis and antimicrobial activity study described the creation of pyrimidinone and oxazinone derivatives fused with thiophene rings, showing promising antibacterial and antifungal properties. This research indicates the potential of such compounds in developing new antimicrobial agents (Hossan et al., 2012).

Spectroscopic Analysis and Vibrational Signatures

Further investigation into the vibrational spectroscopic signatures and the effect of rehybridization and hyperconjugation on related dimer molecules provided detailed insights into their molecular structure and interactions. The study used quantum computational approaches to analyze intramolecular and intermolecular hydrogen bond formations, contributing to the understanding of the compound's stability and reactivity (Mary, Pradhan, & James, 2022).